Cas no 111043-24-4 (2-Propanol, 1-chloro-3-[[(4-fluorophenyl)methyl]amino]-)

2-Propanol, 1-chloro-3-[[(4-fluorophenyl)methyl]amino]- structure
111043-24-4 structure
Product Name:2-Propanol, 1-chloro-3-[[(4-fluorophenyl)methyl]amino]-
CAS No:111043-24-4
MF:C10H13ClFNO
MW:217.667725324631
CID:1195845
PubChem ID:13813946
Update Time:2025-04-20

2-Propanol, 1-chloro-3-[[(4-fluorophenyl)methyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 1-chloro-3-[[(4-fluorophenyl)methyl]amino]-
    • 1-chloro-3-[(4-fluorophenyl)methylamino]propan-2-ol
    • DTXSID40550337
    • DGJTVUQIAHYEBV-UHFFFAOYSA-N
    • 1-chloro-3-(4-fluorobenzylamino)propan-2-ol
    • SCHEMBL2915394
    • 111043-24-4
    • 1-Chloro-3-{[(4-fluorophenyl)methyl]amino}propan-2-ol
    • 3-chloro-1-(p-fluorobenzylamino)-2-propanol
    • Inchi: 1S/C10H13ClFNO/c11-5-10(14)7-13-6-8-1-3-9(12)4-2-8/h1-4,10,13-14H,5-7H2
    • InChI Key: DGJTVUQIAHYEBV-UHFFFAOYSA-N
    • SMILES: ClCC(CNCC1C=CC(=CC=1)F)O

Computed Properties

  • Exact Mass: 217.06709
  • Monoisotopic Mass: 217.0669699g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.26
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